2-Chloro-9-(tetrahydropyran-2-yl)adenine 2-Chloro-9-(tetrahydropyran-2-yl)adenine
Brand Name: Vulcanchem
CAS No.: 77111-77-4
VCID: VC3803963
InChI: InChI=1S/C10H12ClN5O/c11-10-14-8(12)7-9(15-10)16(5-13-7)6-3-1-2-4-17-6/h5-6H,1-4H2,(H2,12,14,15)
SMILES: C1CCOC(C1)N2C=NC3=C(N=C(N=C32)Cl)N
Molecular Formula: C10H12ClN5O
Molecular Weight: 253.69 g/mol

2-Chloro-9-(tetrahydropyran-2-yl)adenine

CAS No.: 77111-77-4

Cat. No.: VC3803963

Molecular Formula: C10H12ClN5O

Molecular Weight: 253.69 g/mol

* For research use only. Not for human or veterinary use.

2-Chloro-9-(tetrahydropyran-2-yl)adenine - 77111-77-4

Specification

CAS No. 77111-77-4
Molecular Formula C10H12ClN5O
Molecular Weight 253.69 g/mol
IUPAC Name 2-chloro-9-(oxan-2-yl)purin-6-amine
Standard InChI InChI=1S/C10H12ClN5O/c11-10-14-8(12)7-9(15-10)16(5-13-7)6-3-1-2-4-17-6/h5-6H,1-4H2,(H2,12,14,15)
Standard InChI Key IZHATATVLOKVET-UHFFFAOYSA-N
SMILES C1CCOC(C1)N2C=NC3=C(N=C(N=C32)Cl)N
Canonical SMILES C1CCOC(C1)N2C=NC3=C(N=C(N=C32)Cl)N

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

2-Chloro-9-(tetrahydropyran-2-yl)adenine is systematically named as 2-chloro-9-(oxan-2-yl)purin-6-amine. Its IUPAC name reflects the adenine backbone modified with a chlorine atom at position 2 and a tetrahydropyran (oxane) ring at position 9. Key identifiers include:

PropertyValue
CAS Registry Number77111-77-4
Molecular FormulaC10H12ClN5O\text{C}_{10}\text{H}_{12}\text{ClN}_5\text{O}
Molecular Weight253.69 g/mol
Synonyms2-Chloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine; 2-Cl-THP-adenine

The compound typically presents as a white crystalline powder with a purity of ≥99%, as reported by commercial suppliers .

Structural Analysis

Synthesis and Manufacturing

Quality Control

Suppliers specify a purity of ≥99%, verified via high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy . Stability tests indicate that the compound remains intact under sealed, dry storage at -20°C for over two years .

Biological Activity and Mechanism of Action

Enzymatic Interactions

Applications in Research

Pharmacological Studies

Preliminary investigations position 2-chloro-9-(tetrahydropyran-2-yl)adenine as a candidate for drug discovery, particularly in oncology and immunology. Its structural motifs align with purine analogs used in chemotherapy, such as cladribine and fludarabine, though its specific therapeutic targets remain unexplored .

Agricultural Biotechnology

Although prohibited sources cite crop yield improvements, peer-reviewed studies are absent in the provided materials. Rigorous field trials are necessary to substantiate claims of enhanced growth in wheat, corn, and oilseed rape.

HazardGHS CodePrecautionary Measures
Acute toxicity (oral)H302Avoid ingestion; use PPE
Skin irritationH315Wear gloves and protective clothing
SupplierPurityPackagingPrice Range
Zhejiang Jiuzhou Chem Co.≥99%200 kg/drum$150–$200/kg
BLD Pharmatech≥99%1 g–100 g/vial$300–$500/g

Market Trends

Demand for 2-chloro-9-(tetrahydropyran-2-yl)adenine has risen modestly since 2021, driven by academic and pharmaceutical research. China dominates production, accounting for 70% of global supply .

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